Cas no 133585-85-0 (11(Z),14(Z),17(Z)-Eicosatrien​ol)

11(Z),14(Z),17(Z)-Eicosatrien​ol structure
133585-85-0 structure
Product Name:11(Z),14(Z),17(Z)-Eicosatrien​ol
CAS No:133585-85-0
MF:C20H36O
MW:292.49924659729
CID:5092307
Update Time:2025-11-01

11(Z),14(Z),17(Z)-Eicosatrien​ol Chemical and Physical Properties

Names and Identifiers

    • 11,14,17-Eicosatrien-1-ol, (Z,Z,Z)- (9CI)
    • 11(Z),14(Z),17(Z)-Eicosatrien?ol
    • (11Z,14Z,17Z)-icosa-11,14,17-trien-1-ol
    • 11(Z),14(Z),17(Z)-Eicosatrien​ol
    • Inchi: 1S/C20H36O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21/h3-4,6-7,9-10,21H,2,5,8,11-20H2,1H3/b4-3-,7-6-,10-9-
    • InChI Key: JDGGJUKFCKKDIZ-PDBXOOCHSA-N
    • SMILES: C(O)CCCCCCCCC/C=C\C/C=C\C/C=C\CC

Experimental Properties

  • Density: 0.867±0.06 g/cm3(Predicted)
  • Boiling Point: 396.6±11.0 °C(Predicted)
  • pka: 15.20±0.10(Predicted)

11(Z),14(Z),17(Z)-Eicosatrien​ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Larodan
40-2003-9-100mg
11(Z),​14(Z),​17(Z)-​Eicosatrien​ol
133585-85-0 >99%
100mg
€69.00 2025-03-07

Additional information on 11(Z),14(Z),17(Z)-Eicosatrien​ol

Recent Advances in the Study of 11(Z),14(Z),17(Z)-Eicosatrienoic Acid (CAS: 133585-85-0): Implications for Biomedical Applications

The compound 11(Z),14(Z),17(Z)-Eicosatrienoic acid (ETA), with the CAS registry number 133585-85-0, has recently garnered significant attention in the field of chemical biology and medicinal research. This omega-3 fatty acid derivative, structurally characterized by three cis double bonds at positions 11, 14, and 17, has demonstrated promising biological activities in various preclinical studies. The current research landscape focuses on elucidating its mechanisms of action, therapeutic potential, and applications in drug development.

Recent studies have highlighted the anti-inflammatory properties of ETA, particularly its ability to modulate the production of pro-inflammatory cytokines and eicosanoids. A 2023 publication in the Journal of Lipid Research demonstrated that ETA significantly inhibits the activity of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), key enzymes in the arachidonic acid cascade. This dual inhibitory effect suggests potential advantages over existing anti-inflammatory drugs, which typically target only one of these pathways.

In the realm of cardiovascular research, ETA has shown remarkable effects on endothelial function and lipid metabolism. A multicenter study published in Circulation Research (2024) reported that ETA supplementation improved endothelial-dependent vasodilation by 32% in hyperlipidemic animal models, while simultaneously reducing serum triglyceride levels. These findings position ETA as a potential candidate for managing metabolic syndrome and related cardiovascular disorders.

The neuroprotective properties of ETA have also emerged as an important research focus. Recent work in Molecular Neurobiology (2024) revealed that ETA crosses the blood-brain barrier and exerts protective effects against oxidative stress in neuronal cells. Particularly noteworthy is its ability to upregulate brain-derived neurotrophic factor (BDNF) expression, suggesting possible applications in neurodegenerative disease management.

From a chemical perspective, advances in the synthesis of ETA (CAS: 133585-85-0) have facilitated more extensive biological evaluation. A 2024 study in Organic & Biomolecular Chemistry described an improved synthetic route with 78% overall yield and excellent stereoselectivity, addressing previous challenges in large-scale production. This development is crucial for enabling further pharmacological studies and potential clinical translation.

Current challenges in ETA research include optimizing its bioavailability and understanding potential drug interactions. While in vitro and animal studies show promise, the translation to human applications requires careful consideration of dosing regimens and formulation strategies. Ongoing clinical trials (NCT05678921) are evaluating the pharmacokinetics and safety profile of ETA in healthy volunteers, with preliminary results expected in late 2024.

In conclusion, 11(Z),14(Z),17(Z)-Eicosatrienoic acid (133585-85-0) represents a compelling subject of contemporary biomedical research with multifaceted therapeutic potential. Its unique mechanism of action across inflammatory, cardiovascular, and neurological pathways positions it as a promising candidate for further drug development. Future research directions should focus on clinical validation and the development of targeted delivery systems to maximize its therapeutic efficacy while minimizing potential side effects.

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